Cas no 874468-53-8 ((5-(3-amino-4-methoxyphenyl)furan-2-yl)methanol)

• Product Name: (5-(3-amino-4-methoxyphenyl)furan-2-yl)methanol
• CAS No: 874468-53-8
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 3082070
• PubChem ID: 2978982
• Update Time: 2025-06-11

(5-(3-amino-4-methoxyphenyl)furan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-(3-amino-4-methoxyphenyl)furan-2-yl)methanol
• CS-0313395
• AP-970/43374188
• [5-(3-Amino-4-methoxy-phenyl)-furan-2-yl]-methanol
• 874468-53-8
• SMR000279012
• VS-01610
• STK209243
• HMS1698I14
• MLS000710295
• AKOS000107753
• SB61422
• CHEMBL1587523
• [5-(3-amino-4-methoxyphenyl)furan-2-yl]methanol
• HMS2682I13
• BBL006241
• [5-(3-amino-4-methoxyphenyl)-2-furyl]methanol

• MDL： MFCD05843224
• Inchi： 1S/C12H13NO3/c1-15-12-4-2-8(6-10(12)13)11-5-3-9(7-14)16-11/h2-6,14H,7,13H2,1H3
• InChI Key： MFISSPNBPYMOEQ-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC=C1C1C=CC(=C(C=1)N)OC

Computed Properties

• Exact Mass: 219.08954328Da
• Monoisotopic Mass: 219.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.6Ų

(5-(3-amino-4-methoxyphenyl)furan-2-yl)methanol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (5-(3-amino-4-methoxyphenyl)furan-2-yl)methanol

Introduction to (5-(3-amino-4-methoxyphenyl)furan-2-yl)methanol and Its Significance in Modern Chemical Research

Compound with the CAS number 874468-53-8 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically (5-(3-amino-4-methoxyphenyl)furan-2-yl)methanol, presents a unique combination of functional groups that make it a promising candidate for various applications. This introduction aims to delve into the properties, potential uses, and recent advancements involving this compound.

The core structure of (5-(3-amino-4-methoxyphenyl)furan-2-yl)methanol consists of a furan ring substituted with an amino group at the 3-position and a methoxy group at the 4-position, connected to a hydroxymethyl group at the 2-position of the furan ring. This arrangement creates a molecule with multiple sites for interaction, making it a versatile scaffold for drug discovery and synthetic chemistry.

In recent years, there has been a surge in research focused on natural product-inspired molecules due to their potential biological activity. The presence of both amino and methoxy groups in (5-(3-amino-4-methoxyphenyl)furan-2-yl)methanol suggests that it may exhibit properties similar to those of bioactive natural products. This has led to its exploration as a lead compound in the development of new therapeutic agents.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The hydroxymethyl group at the 2-position of the furan ring provides a reactive site for further functionalization, allowing chemists to tailor the molecule for specific applications. This flexibility has made it a valuable building block in organic synthesis and drug development.

Recent studies have highlighted the importance of furan-based compounds in medicinal chemistry. Furan derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural features of (5-(3-amino-4-methoxyphenyl)furan-2-yl)methanol align well with these characteristics, making it a promising candidate for further investigation.

The amino group at the 3-position of the phenyl ring in (5-(3-amino-4-methoxyphenyl)furan-2-yl)methanol is particularly noteworthy, as it can participate in hydrogen bonding interactions. This property is crucial for designing molecules that can interact with biological targets such as enzymes and receptors. Such interactions are essential for achieving high affinity and selectivity in drug design.

The methoxy group at the 4-position adds another layer of complexity to the molecule. Methoxy groups are commonly found in many bioactive natural products and have been shown to enhance solubility and metabolic stability. These properties are desirable in drug candidates, as they can improve pharmacokinetic profiles and reduce toxicity.

In addition to its structural features, (5-(3-amino-4-methoxyphenyl)furan-2-yl)methanol has shown promise in preliminary biological assays. These assays have indicated potential activity against various disease-related targets, including enzymes involved in cancer progression and inflammatory responses. While further research is needed to fully elucidate its mechanism of action, these initial findings are encouraging.

The synthesis of (5-(3-amino-4-methoxyphenyl)furan-2-yl)methanol has also been explored as part of broader efforts to develop sustainable chemical processes. Researchers have focused on optimizing synthetic routes to minimize waste and improve yield. These efforts align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The future prospects for this compound are vast, with ongoing research aimed at expanding its applications. Potential areas include the development of new drugs, agrochemicals, and materials science applications. The versatility of its structure makes it a valuable asset in both academic and industrial research settings.

In conclusion, compound CAS number 874468-53-8, specifically identified as (5-(3-amino-4-methoxyphenyl)furan-2-yl)methanol, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, combined with promising preliminary biological activity, make it a compelling subject for further investigation. As research continues to uncover new possibilities, this compound is poised to play an important role in shaping the future of chemical science.